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Compound of Interest

Compound Name: Amphotericin A

Cat. No.: B1665486

Introduction

Amphotericin B is a polyene antifungal agent widely used in cell culture to prevent
contamination by yeast and other fungi. It is also a critical drug in the treatment of systemic
fungal infections. Proper preparation of a stock solution is crucial for its efficacy and to
minimize cellular toxicity. This application note provides a detailed protocol for the preparation
of Amphotericin B stock solutions for research purposes, summarizing key quantitative data
and outlining the experimental workflow.

Data Summary

The following table summarizes the key parameters for the preparation of Amphotericin B stock
solutions based on different formulations and solvents.
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Parameter

Amphotericin B (Standard
Formulation)

Amphotericin B
(Liposomal Formulation)

Primary Solvent

Dimethyl sulfoxide (DMSO)[1]
[21[3]

Sterile Water for Injection[4][5]

Recommended Stock

Concentration

2.5-40 mg/mL

4 mg/mL

Appearance of Stock Solution

Hazy, yellow solution

Yellow, translucent suspension

Storage of Stock Solution

-20°C for long-term storage

2-8°C

Stability of Stock Solution

Stable for up to 6 months at
-20°C

Stable for up to 24 hours at 2-
8°C

Recommended Working

Concentration

0.25 - 2.5 pg/mL in cell culture
medium

Varies depending on

application

Important Considerations

Insoluble in water at neutral
pH.

Do not use saline or
bacteriostatic water for

reconstitution.

Experimental Protocols
Protocol 1: Preparation of Amphotericin B Stock
Solution using DMSO (for standard formulation)

This protocol is suitable for preparing a concentrated stock solution of standard Amphotericin B
powder for use in cell culture.

Materials:

Amphotericin B powder

Pipettes and sterile filter tips

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of
Amphotericin B powder.

Add the appropriate volume of sterile DMSO to achieve a stock concentration between 30-40
mg/mL. This will result in a hazy solution.

For cell culture applications, a stock solution of 2.5 mg/mL in DMSO is often prepared.
Vortex the solution thoroughly until the powder is fully dissolved.
If required for the application, the stock solution can be filter-sterilized.

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C, protected from light. The solution is stable for at least 6 months
under these conditions.

Protocol 2: Reconstitution of Liposomal Amphotericin B

This protocol is for the reconstitution of lyophilized liposomal Amphotericin B.

Materials:

Lyophilized liposomal Amphotericin B vial (e.g., 50 mg)
Sterile Water for Injection, USP
Sterile syringe and needle (minimum 20 gauge)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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o Aseptically add 12 mL of Sterile Water for Injection to a 50 mg vial of liposomal Amphotericin
B. Do not use saline or any solution containing a bacteriostatic agent.

» Immediately after adding the water, shake the vial vigorously for at least 30 seconds to
ensure complete dispersion of the liposomes.

e The reconstituted solution will be a yellow, translucent suspension with a concentration of
approximately 4 mg/mL.

» Visually inspect the solution for any particulate matter. If present, continue shaking until fully
dispersed.

e The reconstituted product is stable for 24 hours when stored at 2-8°C. Do not freeze.

Visualizations
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Workflow for Preparing Amphotericin B Stock Solution

Standard Formulation (DMSO) Liposomal Formulation
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Click to download full resolution via product page

Caption: Workflow for preparing standard and liposomal Amphotericin B stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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